![molecular formula C19H19N3O3 B1195009 2-[[2-(5,6-Dimethyl-1-benzimidazolyl)-1-oxoethyl]amino]benzoic acid methyl ester](/img/structure/B1195009.png)
2-[[2-(5,6-Dimethyl-1-benzimidazolyl)-1-oxoethyl]amino]benzoic acid methyl ester
Overview
Description
2-[[2-(5,6-dimethyl-1-benzimidazolyl)-1-oxoethyl]amino]benzoic acid methyl ester is an amidobenzoic acid.
Scientific Research Applications
Antimicrobial and Anthelmintic Potential
Synthesis and Biological Activity : A study described the synthesis of benzimidazolopeptide derivatives, which included compounds similar to the chemical . These compounds exhibited good antimicrobial activity against pathogenic fungi and bacteria, and moderate to good anthelmintic activity against earthworm species (Dahiya & Pathak, 2007).
Crystal Structure and Activity Evaluation : Another research focused on the structural properties of a similar compound, 2-[(1H-benzimidazol-2-ylmethyl)-amino]-benzoic acid methyl ester. This compound was evaluated for its antibacterial activity, showing potential as an antibacterial agent (Abdel Ghani & Mansour, 2011).
Cytotoxic Properties
- Synthesis and Application in Cancer Research : A series of benzimidazolyl-benzoyl amino acids and peptides, related to the compound , were synthesized and found to exhibit potent anthelmintic activity, as well as moderate antimicrobial activity. Importantly, these compounds were evaluated for their cytotoxic properties against cancer cell lines (Himaja et al., 2003).
Photophysical Properties
- Investigation of Photophysical Properties : The photophysical properties of methyl ester of 2,6-dimethyl-1-amino-4-benzoic acid, a compound structurally similar to the one , were studied. This research is indicative of potential applications in materials science, particularly in the design of compounds with specific optical properties (Ghosh et al., 2010).
Miscellaneous Applications
Synthesis for Medicinal Chemistry : A study focused on the synthesis of Cadmium (II) complex derived from an azo ligand similar to the compound , indicating its potential use in the development of new medicinal chemistry compounds (Jaber et al., 2021).
Antitumor Activity : A study on Pd(II) and Pt(II) complexes of N,N-donor benzimidazole methyl ester, a compound structurally similar, indicated potential antitumor activity, highlighting its relevance in cancer research (Abdel-Ghani & Mansour, 2012).
properties
Product Name |
2-[[2-(5,6-Dimethyl-1-benzimidazolyl)-1-oxoethyl]amino]benzoic acid methyl ester |
|---|---|
Molecular Formula |
C19H19N3O3 |
Molecular Weight |
337.4 g/mol |
IUPAC Name |
methyl 2-[[2-(5,6-dimethylbenzimidazol-1-yl)acetyl]amino]benzoate |
InChI |
InChI=1S/C19H19N3O3/c1-12-8-16-17(9-13(12)2)22(11-20-16)10-18(23)21-15-7-5-4-6-14(15)19(24)25-3/h4-9,11H,10H2,1-3H3,(H,21,23) |
InChI Key |
LSNVXZMZSSMVNR-UHFFFAOYSA-N |
Canonical SMILES |
CC1=CC2=C(C=C1C)N(C=N2)CC(=O)NC3=CC=CC=C3C(=O)OC |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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